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Compound of Interest

Compound Name: Ethyl 4-hydroxypicolinate

Cat. No.: B1285439 Get Quote

Technical Data Sheet: Ethyl 4-hydroxypicolinate
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of Ethyl 4-hydroxypicolinate, a

heterocyclic building block often utilized in medicinal chemistry and materials science.

Physicochemical Properties
The fundamental molecular characteristics of Ethyl 4-hydroxypicolinate are summarized

below. These values are calculated based on its atomic composition.

Property Value Citation

Molecular Formula C₈H₉NO₃ [1][2]

Molecular Weight 167.16 g/mol [1][2]

CAS Number 53764-72-0 [1]

Experimental Protocols
The molecular formula and molecular weight of a pure compound like Ethyl 4-
hydroxypicolinate are intrinsic properties derived from its defined chemical structure. The
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molecular formula is determined by the types and numbers of atoms constituting the molecule.

The molecular weight is calculated by summing the atomic weights of all atoms in the formula.

Standard analytical techniques to confirm these properties in a laboratory setting would

include:

Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule, which

directly provides its molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure and confirm the number and arrangement of hydrogen and carbon atoms, thereby

verifying the molecular formula.

Elemental Analysis: To determine the percentage composition of elements (carbon,

hydrogen, nitrogen), which can be used to derive the empirical and molecular formula.

These are standard characterization methods and specific experimental protocols are

dependent on the instrumentation used.

Logical Relationship of Molecular Properties
The following diagram illustrates the direct relationship between the chemical compound, its

elemental composition (formula), and its resulting molecular weight.
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Caption: Relationship between compound, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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